Cas no 1261674-72-9 (3-(difluoromethoxy)-2-fluorophenylmethanamine)

• Product Name: 3-(difluoromethoxy)-2-fluorophenylmethanamine
• CAS No: 1261674-72-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD18394979
• CID: 4989175
• PubChem ID: 124707754
• Update Time: 2025-10-29

3-(difluoromethoxy)-2-fluorophenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-2-fluorobenzylamine
• 3-(difluoromethoxy)-2-fluorophenylmethanamine

• MDL： MFCD18394979
• Inchi： 1S/C8H8F3NO/c9-7-5(4-12)2-1-3-6(7)13-8(10)11/h1-3,8H,4,12H2
• InChI Key： XRHNDXFQGOLFJF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CN)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2

Additional information on 3-(difluoromethoxy)-2-fluorophenylmethanamine

Introduction to 3-(difluoromethoxy)-2-fluorophenylmethanamine (CAS No. 1261674-72-9)

3-(difluoromethoxy)-2-fluorophenylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1261674-72-9, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. The structural motif of 3-(difluoromethoxy)-2-fluorophenylmethanamine combines a phenyl ring substituted with both a difluoromethoxy group and a fluorine atom at the adjacent position, creating a highly tunable scaffold for drug discovery applications.

The difluoromethoxy group (–O–CF₂) is a key pharmacophore in many modern pharmaceuticals, contributing to enhanced binding interactions with biological targets and improved pharmacokinetic profiles. The electron-withdrawing nature of the fluorine atoms in this group influences the electronic distribution of the aromatic ring, making it an attractive moiety for designing molecules with specific biological activities. In contrast, the primary amine (–NH₂) at the methanamine position provides a site for further functionalization, enabling the synthesis of more complex derivatives through reactions such as coupling with carboxylic acids or heterocyclic compounds.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(difluoromethoxy)-2-fluorophenylmethanamine as a lead compound for targeting various therapeutic areas. Studies have demonstrated that fluorinated aromatic amines can exhibit potent activity against enzymes involved in cancer metabolism, such as kinases and proteases. The presence of both fluorine and difluoromethoxy substituents enhances the ability of these molecules to penetrate biological membranes, a critical factor for oral bioavailability. Additionally, the amine functionality allows for hydrogen bonding interactions with protein residues, which can be exploited to improve receptor binding affinity.

In oncology research, 3-(difluoromethoxy)-2-fluorophenylmethanamine has been investigated as a precursor for developing small-molecule inhibitors targeting aberrant signaling pathways in tumor cells. The structural features of this compound make it particularly suitable for disrupting protein-protein interactions that drive tumor growth and progression. Preclinical studies have shown that derivatives of this scaffold exhibit selective toxicity toward cancer cells while maintaining low toxicity in normal tissues. This selectivity is attributed to the precise steric and electronic tuning achieved through fluorination and methoxylation strategies.

Beyond oncology, 3-(difluoromethoxy)-2-fluorophenylmethanamine has been explored for its potential in treating inflammatory and autoimmune diseases. The amine group can be readily modified to introduce polar functionalities that enhance interactions with immune receptors, while the fluorinated aromatic core contributes to metabolic stability. Emerging research suggests that this compound may modulate cytokine production and immune cell trafficking, offering a promising avenue for developing novel immunotherapies.

The synthesis of 3-(difluoromethoxy)-2-fluorophenylmethanamine involves multi-step organic transformations that highlight the versatility of fluorinated building blocks in medicinal chemistry. Key synthetic strategies include nucleophilic aromatic substitution (SNAr) reactions to introduce the difluoromethoxy group onto a pre-functionalized phenyl ring, followed by reduction or condensation reactions to establish the methanamine moiety. Advances in catalytic methods have enabled more efficient and scalable production processes for such complex molecules.

The pharmacokinetic profile of 3-(difluoromethoxy)-2-fluorophenylmethanamine is another area of active investigation. Fluoro-substituted compounds are known for their improved oral bioavailability due to increased lipophilicity and resistance to metabolic degradation. However, challenges remain in optimizing dosing regimens to balance efficacy with potential side effects. Pharmacokinetic modeling studies have been employed to predict how modifications to the scaffold might influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles.

Future directions in research on 3-(difluoromethoxy)-2-fluorophenylmethanamine include exploring its role in central nervous system (CNS) drug discovery. The ability of fluorinated aromatic amines to cross the blood-brain barrier makes them attractive candidates for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. Additionally, interdisciplinary approaches combining synthetic chemistry with high-throughput screening could accelerate the identification of novel derivatives with enhanced therapeutic potential.

In conclusion,3-(difluoromethoxy)-2-fluorophenylmethanamine (CAS No. 1261674-72-9) represents a structurally intriguing compound with broad applications in pharmaceutical research. Its unique combination of fluorinated aromatic groups and an amine functionality provides a versatile platform for developing innovative therapeutics across multiple disease areas. As our understanding of structure-activity relationships continues to evolve, compounds like this are poised to play a pivotal role in next-generation drug development efforts.